Cas no 51220-81-6 (methyl 2-(4-methylbenzenesulfonamido)butanoate)

methyl 2-(4-methylbenzenesulfonamido)butanoate structure
51220-81-6 structure
Product Name:methyl 2-(4-methylbenzenesulfonamido)butanoate
CAS No:51220-81-6
MF:C12H17NO4S
MW:271.33268237114
CID:362918
PubChem ID:18593377
Update Time:2025-04-19

methyl 2-(4-methylbenzenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
    • methyl 2-[(4-methylphenyl)sulfonylamino]butanoate
    • methyl 2-(4-methylbenzenesulfonamido)butanoate
    • Methyl 2-[(4-methylbenzene-1-sulfonyl)amino]butanoate
    • 51220-81-6
    • DTXSID00595067
    • F3263-0054
    • VU0608060-1
    • methyl 2-(4-methylphenylsulfonamido)butanoate
    • AKOS004896924
    • methyl 2-((4-methylphenyl)sulfonamido)butanoate
    • Inchi: 1S/C12H17NO4S/c1-4-11(12(14)17-3)13-18(15,16)10-7-5-9(2)6-8-10/h5-8,11,13H,4H2,1-3H3
    • InChI Key: MZLMYEBHXZBIBS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(C(=O)OC)CC)(=O)=O

Computed Properties

  • Exact Mass: 271.08791
  • Monoisotopic Mass: 271.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 80.8Ų

Experimental Properties

  • PSA: 72.47

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3263-0054-2μmol
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